Cas no 301320-12-7 (Methyl 4-(3-hydroxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate)

• Product Name: Methyl 4-(3-hydroxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• CAS No: 301320-12-7
• MF: C₁₃H₁₄N₂O₄
• MW: 262.261263370514
• CID: 1444889
• PubChem ID: 3818653
• Update Time: 2025-05-19

Methyl 4-(3-hydroxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid,1,2,3,4-tetrahydro-4-(3-hydroxyphenyl)-6-methyl-2-oxo-, methyl ester
• Methyl 4-(3-hydroxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

• Inchi： 1S/C13H14N2O4/c1-7-10(12(17)19-2)11(15-13(18)14-7)8-4-3-5-9(16)6-8/h3-6,11,16H,1-2H3,(H2,14,15,18)
• InChI Key： MGKAZISXNDPMAM-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C)=C(C(OC)=O)C(C2=CC=CC(O)=C2)N1

Additional information on Methyl 4-(3-hydroxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

Recent Advances in the Study of Methyl 4-(3-hydroxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate (CAS: 301320-12-7)

Methyl 4-(3-hydroxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate (CAS: 301320-12-7) is a tetrahydropyrimidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of neurodegenerative diseases and inflammatory disorders. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical characteristics, biological activities, and future research directions.

The compound belongs to the class of tetrahydropyrimidine derivatives, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and neuroprotective effects. Recent synthetic approaches have optimized the yield and purity of Methyl 4-(3-hydroxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate, enabling more detailed pharmacological evaluations. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm its structural integrity and purity, ensuring reliable results in subsequent biological assays.

In vitro studies have demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting key pro-inflammatory cytokines, such as TNF-α and IL-6. Molecular docking simulations suggest that it interacts with the active sites of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), enzymes involved in the inflammatory cascade. These findings position the compound as a promising candidate for the development of novel anti-inflammatory agents with potentially fewer side effects compared to existing therapeutics.

Furthermore, recent research has explored the neuroprotective potential of Methyl 4-(3-hydroxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate. In animal models of neurodegenerative diseases, such as Alzheimer's and Parkinson's, the compound has shown efficacy in reducing oxidative stress and amyloid-beta aggregation. These effects are attributed to its ability to modulate the Nrf2/ARE pathway, which plays a critical role in cellular defense mechanisms against oxidative damage. Such properties make it a valuable scaffold for further drug development in neurology.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive pharmacokinetic and toxicological studies. Future research should focus on structural modifications to enhance its drug-like properties and on elucidating its precise mechanisms of action at the molecular level. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to advance this compound toward preclinical and clinical trials.

In conclusion, Methyl 4-(3-hydroxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate represents a promising lead compound in the search for new anti-inflammatory and neuroprotective agents. Its multifaceted biological activities, coupled with recent advancements in synthetic and analytical methodologies, underscore its potential in drug discovery. Continued research efforts will be crucial to unlock its full therapeutic potential and address the remaining challenges in its development.